Cas no 2229162-55-2 (4,4,5,5-tetrafluoro-2-hydroxy-2-methylpentanoic acid)

• Product Name: 4,4,5,5-tetrafluoro-2-hydroxy-2-methylpentanoic acid
• CAS No: 2229162-55-2
• MF: C₆H₈F₄O₃
• MW: 204.119536399841
• CID: 5847529
• PubChem ID: 165836470
• Update Time: 2023-12-26

4,4,5,5-tetrafluoro-2-hydroxy-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetrafluoro-2-hydroxy-2-methylpentanoic acid
• 2229162-55-2
• EN300-1947402

• Inchi： 1S/C6H8F4O3/c1-5(13,4(11)12)2-6(9,10)3(7)8/h3,13H,2H2,1H3,(H,11,12)
• InChI Key： KIDUCANMPYTSNK-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CC(C(=O)O)(C)O)F

Computed Properties

• Exact Mass: 204.04095676g/mol
• Monoisotopic Mass: 204.04095676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų